Cas no 1021041-77-9 (N-(4-ethoxyphenyl)-4-[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]piperazine-1-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-4-[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]piperazine-1-carboxamide
• CAS No: 1021041-77-9
• MF: C₂₁H₂₉N₅O₃
• MW: 399.486664533615
• CID: 6271341
• PubChem ID: 42065423
• Update Time: 2025-06-15

N-(4-ethoxyphenyl)-4-[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-4-[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]piperazine-1-carboxamide
• 1021041-77-9
• N-(4-ethoxyphenyl)-4-(6-isopropoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide
• F2442-0554
• AKOS024648440
• N-(4-ethoxyphenyl)-4-(2-methyl-6-propan-2-yloxypyrimidin-4-yl)piperazine-1-carboxamide

• Inchi： 1S/C21H29N5O3/c1-5-28-18-8-6-17(7-9-18)24-21(27)26-12-10-25(11-13-26)19-14-20(29-15(2)3)23-16(4)22-19/h6-9,14-15H,5,10-13H2,1-4H3,(H,24,27)
• InChI Key： PQAMTLGMUYOXFQ-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)OCC)N1CCN(C2C=C(N=C(C)N=2)OC(C)C)CC1

Computed Properties

• Exact Mass: 399.22703980g/mol
• Monoisotopic Mass: 399.22703980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(4-ethoxyphenyl)-4-[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]piperazine-1-carboxamide

Comprehensive Overview of N-(4-ethoxyphenyl)-4-[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]piperazine-1-carboxamide (CAS No. 1021041-77-9)

N-(4-ethoxyphenyl)-4-[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]piperazine-1-carboxamide (CAS No. 1021041-77-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 1021041-77-9, features a piperazine core linked to a pyrimidine moiety, making it a subject of interest in drug discovery and development. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

The molecular structure of N-(4-ethoxyphenyl)-4-[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]piperazine-1-carboxamide includes an ethoxy phenyl group and a propan-2-yloxy substituent, which contribute to its lipophilicity and binding affinity. These characteristics are essential for its interaction with biological targets, particularly in the context of cancer research and inflammatory diseases. Recent studies have explored its efficacy in inhibiting specific protein kinases, which are often overexpressed in malignant cells. This has led to a surge in searches for "kinase inhibitors for cancer therapy" and "pyrimidine-based drug candidates," reflecting the growing interest in this compound.

In addition to its potential therapeutic uses, CAS No. 1021041-77-9 is also a valuable tool in medicinal chemistry for structure-activity relationship (SAR) studies. Its modular design allows for the synthesis of analogs, enabling researchers to optimize pharmacokinetic properties such as bioavailability and metabolic stability. This adaptability has made it a focal point in discussions about "drug design optimization" and "small molecule therapeutics," which are trending topics in academic and industrial research circles.

The compound's relevance extends to computational chemistry and molecular docking studies, where its interactions with target proteins are simulated to predict binding modes and affinities. Such applications align with the increasing demand for "AI-driven drug discovery" and "in silico screening," as researchers seek to accelerate the identification of promising drug candidates. The integration of machine learning and cheminformatics tools has further highlighted the importance of compounds like N-(4-ethoxyphenyl)-4-[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]piperazine-1-carboxamide in modern drug development pipelines.

From a synthetic perspective, the preparation of CAS No. 1021041-77-9 involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These processes are critical for ensuring high purity and yield, which are paramount for both research and potential clinical applications. The compound's synthesis has been a topic of interest in forums discussing "advanced organic synthesis techniques" and "scale-up of pharmaceutical intermediates," underscoring its practical significance.

In summary, N-(4-ethoxyphenyl)-4-[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]piperazine-1-carboxamide (CAS No. 1021041-77-9) represents a promising candidate in the realm of targeted therapy and drug discovery. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in areas like oncology and immunology. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of next-generation therapeutics.